Cas no 436087-14-8 (3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate)

• Product Name: 3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate
• CAS No: 436087-14-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 335278
• PubChem ID: 650034
• Update Time: 2025-04-19

3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate
• 3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)propanoic acid
• 3-(2,3-Dihydro-benzo[1,4]dioxin-6-ylamino)-propionic acid
• 3-(2H,3H-benzo[3,4-e]1,4-dioxin-6-ylamino)propanoic acid
• AC1LCGY7
• CTK4I7487
• Oprea1_592687
• SBB028055
• MLS000073900
• 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-ylamino)propanoic acid
• 3-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)propanoicacid
• SMR000012079
• AKOS000300393
• 3-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino)propanoic acid
• SCHEMBL15782981
• CHEMBL1375429
• 436087-14-8
• HMS1684K15
• SR-01000362730
• HMS2180B23
• SR-01000362730-1
• DTXSID30349494

• MDL： MFCD03701698
• Inchi： 1S/C11H13NO4/c13-11(14)3-4-12-8-1-2-9-10(7-8)16-6-5-15-9/h1-2,7,12H,3-6H2,(H,13,14)
• InChI Key： VOWKZYWNFALNAK-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)NCCC(=O)O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 222.076633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 448.2°Cat760mmHg
• Flash Point: 224.9°C
• PSA: 67.79000
• LogP: 1.41740

3-(7,10-dioxabicyclo[4.4.0]deca-2,4,11-trien-3-ylamino)propanoate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT